Cas no 99817-26-2 (4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine
• CAS No: 99817-26-2
• MF: C₈H₅Cl₂N₃O
• MW: 230.050799131393
• MDL: MFCD11574181
• CID: 4386572
• PubChem ID: 28907853
• Update Time: 2025-06-09

4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-(2,4-dichlorophenyl)-
• CS-0222013
• 99817-26-2
• Z992248532
• ZDA81726
• AKOS011790999
• G23082
• MFCD11574181
• 4-(2,4-dichlorophenyl)-1,2,5-oxadiazol-3-amine
• EN300-101072
• 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine

• MDL： MFCD11574181
• Inchi： 1S/C8H5Cl2N3O/c9-4-1-2-5(6(10)3-4)7-8(11)13-14-12-7/h1-3H,(H2,11,13)
• InChI Key： MHIURJHEDPOTPC-UHFFFAOYSA-N
• SMILES： O1N=C(C2=CC=C(Cl)C=C2Cl)C(N)=N1

Computed Properties

• Exact Mass: 228.9809672Da
• Monoisotopic Mass: 228.9809672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine

Comprehensive Overview of 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine (CAS No. 99817-26-2): Properties, Applications, and Research Insights

4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine (CAS No. 99817-26-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the oxadiazole family, a class of nitrogen- and oxygen-containing heterocycles known for their diverse applications in medicinal chemistry and material science. The presence of the 2,4-dichlorophenyl moiety further enhances its reactivity and binding affinity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for oxadiazole derivatives has surged, driven by their role in drug discovery and development. Researchers are particularly interested in 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine due to its potential as a scaffold for designing novel antimicrobial agents and anticancer compounds. Studies have shown that modifications to the oxadiazole ring can significantly alter the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug formulation.

The synthesis of CAS No. 99817-26-2 typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and green chemistry approaches have been explored to improve yield and reduce environmental impact. These innovations align with the growing emphasis on sustainable chemistry and eco-friendly manufacturing, which are hot topics in both academic and industrial settings.

Beyond pharmaceuticals, 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine has shown promise in agrochemical applications. Its structural analogs have been investigated for their herbicidal and fungicidal activities, addressing the need for new crop protection solutions amid rising concerns about pesticide resistance. This aligns with the broader trend of developing next-generation agrochemicals that are both effective and environmentally benign.

Analytical characterization of this compound often employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular structure and purity, which are essential for ensuring reproducibility in research and industrial applications. The compound's stability under various conditions is also a subject of ongoing study, particularly for optimizing storage and handling protocols.

In the context of drug delivery systems, 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine has been explored as a potential carrier or targeting moiety. Its ability to interact with biological membranes and receptors makes it a candidate for nanoparticle functionalization and prodrug design. These applications are particularly relevant given the current focus on personalized medicine and targeted therapies in healthcare.

The commercial availability of CAS No. 99817-26-2 has expanded in recent years, with suppliers offering it in various quantities for research purposes. However, quality control remains a critical consideration, as impurities can significantly affect experimental outcomes. Researchers are advised to source the compound from reputable suppliers and verify its purity through rigorous testing.

Looking ahead, the future of 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine research appears promising. Emerging trends such as computational chemistry and AI-driven drug discovery are expected to accelerate the identification of new applications and derivatives. These advancements could unlock untapped potential in areas like neurological disorders and metabolic diseases, further solidifying the compound's importance in modern science.

In summary, 4-(2,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine (CAS No. 99817-26-2) represents a versatile and valuable compound with wide-ranging applications. Its unique chemical properties, combined with ongoing innovations in synthesis and characterization, position it as a key player in the development of next-generation pharmaceuticals and agrochemicals. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific and industrial communities.